![molecular formula C18H15N3OS2 B2776702 N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(p-tolyl)acetamide CAS No. 923491-92-3](/img/structure/B2776702.png)
N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(p-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(p-tolyl)acetamide, also known as MMBTA, is a compound that has gained attention in scientific research due to its potential therapeutic applications. MMBTA is a heterocyclic compound that contains both benzothiazole and acetamide moieties. The synthesis of MMBTA involves a multistep process that requires careful attention to detail.
Scientific Research Applications
Synthesis and Biological Importance of 2-(thio)ureabenzothiazoles
Research on 2-(thio)ureabenzothiazoles (TBT and UBT) highlights the significant role these compounds play in medicinal chemistry. These derivatives exhibit a broad spectrum of biological activities, serving as potential therapeutic agents. The synthesis methodologies and pharmacological studies of UBTs and TBTs have been explored extensively, with applications ranging from treatment of rheumatoid arthritis to use as commercial fungicides and herbicides. This underscores the importance of these compounds in drug discovery and agricultural applications (Rosales-Hernández et al., 2022).
Therapeutic Potential of Benzothiazoles
Benzothiazole derivatives are recognized for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. These compounds have been identified as potential antitumor agents due to their broad spectrum of biological activities. Some benzothiazole derivatives are already in clinical use for treating various diseases and disorders, highlighting the scaffold's versatility and importance in pharmaceutical applications (Kamal et al., 2015).
Recent Advances on Structural Modifications of Benzothiazoles
The review on structural modifications of benzothiazole and its conjugate systems as potential chemotherapeutics emphasizes the ongoing efforts in drug design and development. These efforts focus on enhancing the antitumor properties of benzothiazole derivatives through strategic chemical modifications. This area of research holds promise for the development of novel cancer treatments, showcasing the potential of benzothiazole derivatives in therapeutic applications (Ahmed et al., 2012).
Properties
IUPAC Name |
2-(4-methylphenyl)-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS2/c1-10-3-5-12(6-4-10)9-15(22)21-18-20-14-8-7-13-16(17(14)24-18)23-11(2)19-13/h3-8H,9H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXJUBZVMJLCEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C4=C(C=C3)N=C(S4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.